Cas no 497156-82-8 (Benzene, 1,2-diethoxy-4-propyl- (9CI))

Benzene, 1,2-diethoxy-4-propyl- (9CI) structure
497156-82-8 structure
Product Name:Benzene, 1,2-diethoxy-4-propyl- (9CI)
CAS No:497156-82-8
MF:C13H20O2
MW:208.296704292297
CID:1022742
PubChem ID:3995471
Update Time:2025-04-20

Benzene, 1,2-diethoxy-4-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-diethoxy-4-propyl- (9CI)
    • 1,2-diethoxy-4-propylbenzene
    • 497156-82-8
    • BENZENE, 1,2-DIETHOXY-4-PROPYL-
    • DTXSID30398447
    • AC1N2COA
    • DB-285220
    • SCHEMBL623585
    • Inchi: 1S/C13H20O2/c1-4-7-11-8-9-12(14-5-2)13(10-11)15-6-3/h8-10H,4-7H2,1-3H3
    • InChI Key: MQKBEPIFFKPRRO-UHFFFAOYSA-N
    • SMILES: O(CC)C1=C(C=CC(=C1)CCC)OCC

Computed Properties

  • Exact Mass: 208.146
  • Monoisotopic Mass: 208.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų
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